N-Allyl-2-benzoylhydrazinecarbothioamide
Overview
Description
N-Allyl-2-benzoylhydrazinecarbothioamide (ABHCT) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. ABHCT is a thiosemicarbazone derivative, which is a class of compounds known for their diverse biological activities.
Scientific Research Applications
Synthesis and Material Applications
Synthesis of Novel Benzoxazine Monomers : Research by Agag and Takeichi (2003) revealed the synthesis of novel benzoxazine monomers containing allyl groups, resulting in thermosets with excellent thermomechanical properties and higher thermal stability than polybenzoxazines without allyl groups.
Polymer Properties Enhancement : Kumar et al. (2007) demonstrated that bis benzoxazine monomer with allyl groups synthesized via a solventless method exhibited a high glass transition temperature and enhanced thermal stability compared to traditional polybenzoxazines. This highlights the potential of N-allyl derivatives in modifying polymer properties (Kumar et al., 2007).
Biological Activity and Medical Research
Carbonic Anhydrase Inhibition : A study by Işık et al. (2015) focused on hydrazinecarbothioamide derivatives, including allyl moieties, as inhibitors of carbonic anhydrase isozymes. These compounds exhibited significant inhibition and activation potencies, indicating potential medical applications (Işık et al., 2015).
Anticancer and Antioxidant Activities : Abou‐Melha (2021) explored the anticancer and antioxidant activities of N-allyl-2-(2,4-dinitrophenyl)hydrazine-1-carbothioamide and its metal complexes, uncovering strong activities and proposing potential therapeutic applications (Abou‐Melha, 2021).
Intracellular Detection of Ions : Patil et al. (2018) synthesized a monoterpenoid-based fluorescent receptor using an N-allyl derivative for the selective detection of Zn2+ and Mg2+ ions in live cells. This research demonstrates the utility of N-allyl derivatives in biochemical imaging (Patil et al., 2018).
Properties
IUPAC Name |
1-benzamido-3-prop-2-enylthiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3OS/c1-2-8-12-11(16)14-13-10(15)9-6-4-3-5-7-9/h2-7H,1,8H2,(H,13,15)(H2,12,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJHFFIMIGRYNKP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=S)NNC(=O)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80948916 |
Source
|
| Record name | 2-[Hydroxy(phenyl)methylidene]-N-(prop-2-en-1-yl)hydrazine-1-carboximidothioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80948916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
26029-04-9 |
Source
|
| Record name | Benzoic acid, 2-((2-propenylamino)thioxomethyl)hydrazide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026029049 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-[Hydroxy(phenyl)methylidene]-N-(prop-2-en-1-yl)hydrazine-1-carboximidothioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80948916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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